N-(4-chlorobenzyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)thiourea
• InChI: InChI=1S/C15H19ClN4S/c1-4-20-11(3)14(10(2)19-20)18-15(21)17-9-12-5-7-13(16)8-6-12/h5-8H,4,9H2,1-3H3,(H2,17,18,21)
• InChI Key: CCPTXFRYWVDMJV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)NC(=S)NCC2=CC=C(C=C2)Cl)C
• Molecular Formula: C15H19ClN4S
• Molecular Weight: 322.9 g/mol

Description

N-(4-chlorobenzyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a thiourea derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea is not well understood. However, it has been suggested that it may exert its biological activity through the inhibition of enzymes or the disruption of cellular membranes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its antitumor, antifungal, and antibacterial activities. It has also been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, it has been shown to have antioxidant and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

N-(4-chlorobenzyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea has several advantages for lab experiments. It is relatively easy to synthesize, and it has been shown to have potent biological activity. However, its limitations include its potential toxicity and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the study of N-(4-chlorobenzyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea. One direction is to investigate its potential use as a drug for the treatment of cancer, fungal infections, and bacterial infections. Another direction is to study its potential applications in materials science, such as the synthesis of metal complexes with catalytic activity. Additionally, further research is needed to understand its mechanism of action and to explore its potential use as a corrosion inhibitor.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea has been reported using different methods. One of the methods involves the reaction of 4-chlorobenzyl isothiocyanate with 1-ethyl-3,5-dimethylpyrazole-4-carboxylic acid hydrazide in the presence of triethylamine. The reaction mixture is stirred at room temperature for several hours, and the product is obtained after purification using column chromatography.

Scientific Research Applications

N-(4-chlorobenzyl)-N'-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)thiourea has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, it has been investigated for its antitumor, antifungal, and antibacterial activities. In materials science, it has been used as a ligand for the synthesis of metal complexes with potential applications in catalysis. In environmental science, it has been studied for its potential use as a corrosion inhibitor.